Cas no 13283-96-0 (hexanoic acid - N-cyclohexylcyclohexanamine (1:1))

• Product Name: hexanoic acid - N-cyclohexylcyclohexanamine (1:1)
• CAS No: 13283-96-0
• MF: C₁₈H₃₅NO₂
• MW: 297.476005792618
• CID: 1231340
• PubChem ID: 25832
• Update Time: 2025-04-20

hexanoic acid - N-cyclohexylcyclohexanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• hexanoic acid - N-cyclohexylcyclohexanamine (1:1)
• N-cyclohexylcyclohexanamine,hexanoic acid
• 13283-96-0
• Dicyclohexylamine caproate
• Dicyclohexylamine capronate
• Dichac
• DTXSID70157813

• Inchi： 1S/C12H23N.C6H12O2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-2-3-4-5-6(7)8/h11-13H,1-10H2;2-5H2,1H3,(H,7,8)
• InChI Key： KQRMBMCJQNMEDO-UHFFFAOYSA-N
• SMILES： OC(CCCCC)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 297.26695
• Monoisotopic Mass: 297.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Boiling Point: 256.1°C at 760 mmHg
• Flash Point: 96.1°C
• PSA: 49.33